![molecular formula C23H19BrN2O5 B266769 5-(4-bromophenyl)-4-(4-ethoxybenzoyl)-3-hydroxy-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B266769.png)
5-(4-bromophenyl)-4-(4-ethoxybenzoyl)-3-hydroxy-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(4-bromophenyl)-4-(4-ethoxybenzoyl)-3-hydroxy-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that has gained significant attention within the scientific community due to its potential applications in various fields of research. This compound is a member of the pyrrolone family and has been the subject of numerous studies investigating its synthesis, mechanism of action, and potential applications in biochemical and physiological research.
Mechanism of Action
The mechanism of action of 5-(4-bromophenyl)-4-(4-ethoxybenzoyl)-3-hydroxy-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, studies have suggested that this compound may act by inhibiting various enzymes such as topoisomerase II and histone deacetylase (HDAC). Inhibition of these enzymes can lead to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. This compound has been shown to inhibit cell proliferation, induce apoptosis, and cause cell cycle arrest in cancer cells. It has also been suggested that this compound may have anti-inflammatory properties and could be used to treat various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 5-(4-bromophenyl)-4-(4-ethoxybenzoyl)-3-hydroxy-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its potent anti-cancer activity. This compound has been shown to be effective against various cancer cell lines, making it a promising candidate for further research. However, one of the limitations of using this compound is its relatively complex synthesis process, which may limit its availability for research purposes.
Future Directions
There are several future directions for research on 5-(4-bromophenyl)-4-(4-ethoxybenzoyl)-3-hydroxy-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one. Some of these include:
1. Further investigation of the mechanism of action of this compound in cancer cells.
2. Development of more efficient and cost-effective synthesis methods for this compound.
3. Investigation of the potential anti-inflammatory properties of this compound.
4. Evaluation of the potential of this compound as a therapeutic agent for various diseases.
5. Investigation of the potential of this compound as a lead compound for the development of new anti-cancer drugs.
In conclusion, this compound is a promising compound with potential applications in various areas of scientific research. Further investigation is needed to fully understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
The synthesis of 5-(4-bromophenyl)-4-(4-ethoxybenzoyl)-3-hydroxy-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one involves the reaction of 4-bromoaniline, ethyl 4-ethoxybenzoate, and 5-methyl-3-isoxazolyl-4-carboxylic acid in the presence of a coupling agent and a base. The reaction is carried out in a solvent such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) at elevated temperatures. The resulting product is then purified using various techniques such as column chromatography or recrystallization.
Scientific Research Applications
5-(4-bromophenyl)-4-(4-ethoxybenzoyl)-3-hydroxy-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one has shown potential applications in various areas of scientific research. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. It has been suggested that the mechanism of action of this compound involves the inhibition of cell proliferation and induction of apoptosis in cancer cells.
properties
Molecular Formula |
C23H19BrN2O5 |
---|---|
Molecular Weight |
483.3 g/mol |
IUPAC Name |
(4E)-5-(4-bromophenyl)-4-[(4-ethoxyphenyl)-hydroxymethylidene]-1-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-2,3-dione |
InChI |
InChI=1S/C23H19BrN2O5/c1-3-30-17-10-6-15(7-11-17)21(27)19-20(14-4-8-16(24)9-5-14)26(23(29)22(19)28)18-12-13(2)31-25-18/h4-12,20,27H,3H2,1-2H3/b21-19+ |
InChI Key |
NFJMMFUNVDPDMU-XUTLUUPISA-N |
Isomeric SMILES |
CCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)C3=NOC(=C3)C)C4=CC=C(C=C4)Br)/O |
SMILES |
CCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)C3=NOC(=C3)C)C4=CC=C(C=C4)Br)O |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)C3=NOC(=C3)C)C4=CC=C(C=C4)Br)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.